Cas no 6623-83-2 (6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid)
6623-83-2 structure
Product Name:6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid
CAS No:6623-83-2
MF:C7H7ClN2O2S
MW:218.660679101944
MDL:MFCD16657379
CID:521716
PubChem ID:244523
Update Time:2025-04-19
6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylicacid, 6-chloro-5-methyl-2-(methylthio)-
- 6-chloro-5-methyl-2-methylsulfanylpyrimidine-4-carboxylic acid
- 6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid
- AC1L6DVM
- AC1Q3PWA
- AR-1H1350
- CTK2F8142
- NSC55454
- NSC-55454
-
- MDL： MFCD16657379
- Inchi： 1S/C7H7ClN2O2S/c1-3-4(6(11)12)9-7(13-2)10-5(3)8/h1-2H3,(H,11,12)
- InChI Key： DCPVIQOHNZCUJY-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C(C(=O)O)=NC(=N1)SC
Computed Properties
- Exact Mass: 217.99181
- Monoisotopic Mass: 217.992
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 88.4Ų
Experimental Properties
- Density: 1.51
- Boiling Point: 389.9°C at 760 mmHg
- Flash Point: 189.6°C
- Refractive Index: 1.621
- PSA: 63.08
- LogP: 1.85850
6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8166680-1g |
6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
6623-83-2 | 95% | 1g |
$1357.0 | 2023-09-02 | |
| Enamine | EN300-8166680-5g |
6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
6623-83-2 | 95% | 5g |
$3935.0 | 2023-09-02 | |
| Enamine | EN300-8166680-10g |
6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
6623-83-2 | 95% | 10g |
$5837.0 | 2023-09-02 | |
| Enamine | EN300-8166680-0.05g |
6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
6623-83-2 | 95.0% | 0.05g |
$315.0 | 2025-03-21 | |
| Enamine | EN300-8166680-0.1g |
6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
6623-83-2 | 95.0% | 0.1g |
$470.0 | 2025-03-21 | |
| Enamine | EN300-8166680-0.25g |
6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
6623-83-2 | 95.0% | 0.25g |
$672.0 | 2025-03-21 | |
| Enamine | EN300-8166680-0.5g |
6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
6623-83-2 | 95.0% | 0.5g |
$1058.0 | 2025-03-21 | |
| Enamine | EN300-8166680-1.0g |
6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
6623-83-2 | 95.0% | 1.0g |
$1357.0 | 2025-03-21 | |
| Enamine | EN300-8166680-2.5g |
6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
6623-83-2 | 95.0% | 2.5g |
$2660.0 | 2025-03-21 | |
| Enamine | EN300-8166680-5.0g |
6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
6623-83-2 | 95.0% | 5.0g |
$3935.0 | 2025-03-21 |
6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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